Cas no 123-13-7 (Pyrrolidine, 1-hexyl-)

• Product Name: Pyrrolidine, 1-hexyl-
• CAS No: 123-13-7
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 171159
• PubChem ID: 67155
• Update Time: 2025-04-19

Pyrrolidine, 1-hexyl- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-hexyl-
• 1-hexylpyrrolidine
• hexylpyrrolidine
• 123-13-7
• SCHEMBL10519078
• 1OX9CX56XC
• N-HEXYLPYRROLIDINE
• SCHEMBL1261593
• DTXSID60153824
• NS00024009
• EINECS 204-604-7
• UNII-1OX9CX56XC

• Inchi： 1S/C10H21N/c1-2-3-4-5-8-11-9-6-7-10-11/h2-10H2,1H3
• InChI Key： OUKZCQQNMWXMNE-UHFFFAOYSA-N
• SMILES： N1(CCCCCC)CCCC1

Computed Properties

• Exact Mass: 155.16753
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1

Experimental Properties

• PSA: 3.24